N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-1H-indole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-1H-indole-2-carboxamide, also known as CR845, is a novel kappa opioid receptor agonist. It has been shown to have potential therapeutic applications in the treatment of various medical conditions, including chronic pain, pruritus, and addiction.
Scientific Research Applications
Synthesis and Chemical Reactivity
N-(4-(4-(Cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-1H-indole-2-carboxamide is a compound involved in various synthetic processes. Research by Wurz and Charette (2005) demonstrated the use of similar cyclopropane-containing compounds as precursors for synthesizing dihydropyrroles and pyrroles through regiospecific synthesis (Wurz & Charette, 2005). Additionally, a study by Liu et al. (2018) explored the use of silver-catalyzed formal carbene insertion into unstrained C−C σ-bonds, potentially applicable to compounds like this compound (Liu et al., 2018).
Pharmaceutical Applications
In the pharmaceutical context, similar structures have been investigated for their potential applications. For instance, Yen, Sigg, and Warner (1963) studied N-(4-pyridyl) substituted benzodioxan and benziodioxepan carboxamides, which are structurally related to the compound , revealing their stimulant properties (Yen, Sigg, & Warner, 1963).
Chemical Properties and Characterization
The chemical properties and characterization of related compounds have also been a focus of research. Cativiela, Díaz-de-Villegas, Galvez, and Lopez (1995) provided insights into the crystal structure of trans-1-Cyano-2-phenylcyclopropanecarboxamide, a compound with structural similarities (Cativiela, Díaz-de-Villegas, Galvez, & Lopez, 1995). Additionally, research by Haufe et al. (2002) on monofluorinated cyclopropanecarboxylates, which bear resemblance in structure, highlighted their synthesis and structural features (Haufe et al., 2002).
properties
IUPAC Name |
N-[4-[4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl]phenyl]-1H-indole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O2/c29-23(22-16-18-4-1-2-5-21(18)26-22)25-19-8-10-20(11-9-19)27-12-3-13-28(15-14-27)24(30)17-6-7-17/h1-2,4-5,8-11,16-17,26H,3,6-7,12-15H2,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCHWNVNUJCPGGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C(=O)C2CC2)C3=CC=C(C=C3)NC(=O)C4=CC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.